Cas no 109397-74-2 (1,2-Ethanediamine,N1,N1-diethyl-N2-(6-methyl-4-pyrimidinyl)-N2-(phenylmethyl)-)

• Product Name: 1,2-Ethanediamine,N1,N1-diethyl-N2-(6-methyl-4-pyrimidinyl)-N2-(phenylmethyl)-
• CAS No: 109397-74-2
• MF: C₁₈H₂₆N₄
• MW: 298.425843715668
• CID: 166807
• PubChem ID: 3066018
• Update Time: 2025-04-19

1,2-Ethanediamine,N1,N1-diethyl-N2-(6-methyl-4-pyrimidinyl)-N2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1-diethyl-N2-(6-methyl-4-pyrimidinyl)-N2-(phenylmethyl)-
• N'-benzyl-N,N-diethyl-N'-(6-methylpyrimidin-4-yl)ethane-1,2-diamine
• 4-(Benzyl(2-(diethylamino)ethyl)amino)-6-methylpyrimidine
• AC1MIAXM
• BRN 0622777
• LS-134664
• N,N-Diethyl-N'-benzyl-N'-(6-methylpyrimid-4-yl)-ethylendiamin
• N'-benzyl-N,N-diethyl-N'-(6-methyl-pyrimidin-4-yl)-ethane-1,2-diamine
• Pyrimidine, 4-(benzyl(2-(diethylamino)ethyl)amino)-6-methyl-
• 109397-74-2
• DTXSID70148923

• Inchi： 1S/C18H26N4/c1-4-21(5-2)11-12-22(14-17-9-7-6-8-10-17)18-13-16(3)19-15-20-18/h6-10,13,15H,4-5,11-12,14H2,1-3H3
• InChI Key： KWNAOVXAOOUNSF-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCN(C1C=C(C)N=CN=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 298.21598
• Monoisotopic Mass: 298.216
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.063
• Boiling Point: 447.1°Cat760mmHg
• Flash Point: 224.2°C
• Refractive Index: 1.576
• PSA: 32.26
• LogP: 3.13340